Dimethoxy(3-methyl-3-phenylbutyl)silane

• InChI: InChI=1S/C13H21O2Si/c1-13(2,10-11-16(14-3)15-4)12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3
• InChI Key: CIOJITVWBYRELV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC[Si](OC)OC)C1=CC=CC=C1
• Molecular Formula: C13H21O2Si
• DSSTOX Substance ID: DTXSID70724620
• Molecular Weight: 237.39 g/mol
• CAS RN: 157223-33-1

Description

Dimethoxy(3-methyl-3-phenylbutyl)silane is a type of silane, which is a compound containing a silicon atom bonded to two methoxy groups and a 3-methyl-3-phenylbutyl group. It is related to other compounds such as dimethoxymethylphenylsilane and dimethoxy-methyl(3,3,3-trifluoropropyl)silane.

Synthesis Analysis

The synthesis of similar compounds involves the use of environmentally benign and commercially available starting reagents. A method for the synthesis of organofunctional silanes by the thiol-(meth)acrylate addition reaction has been reported. The synthesis of sols containing 0–30 mol% of the compound involves the use of reactive silane, TEOS, and absolute ethanol.

Molecular Structure Analysis

The molecular structure of dimethoxy(3-methyl-3-phenylbutyl)silane is related to its formula: C9H14O2Si. The structure includes a silicon atom bonded to two methoxy groups and a 3-methyl-3-phenylbutyl group.

Chemical Reactions Analysis

The characteristics of developed vulcanization, in particular the dimethoxy-type silane-coupling agents, have improved properties such as environmentally friendly fabrication process, mechanical, physical, swelling, and dynamic viscoelastic properties of composites.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds indicate that they are colorless to almost colorless clear liquids. The refractive index of dimethoxy(methyl)phenylsilane is 1.479, and it has a boiling point of 199 °C and a density of 1.005 g/mL at 20 °C.

Scientific Research Applications

Polymer Processing Aid

Silane coupling agents, such as those mentioned in a Springer article, are used to modify particles for improved polymer processing. .

Hydrophobic Aerogels Synthesis

Research published by RSC indicates that hydrophobic aerogels can be synthesized using fluorinated reactive silane. .

Catalyst in Polymerization

According to Wacker’s product information, certain dimethoxy silanes can increase yield and improve properties of polypropylene-based polymers. .

Safety And Hazards

Safety data sheets indicate that similar compounds may cause skin irritation, serious eye irritation, and respiratory irritation. They are also classified as flammable liquids.

Future Directions

The use of silane coupling agents, including dimethoxy-type silane-coupling agents, is being explored for their potential in improving the properties of composites. Their environmentally friendly fabrication process and improved mechanical and physical properties make them valuable for multi-materialization.